Cas no 2137816-79-4 (1H-2-Benzopyran-1-one, 3-(aminomethyl)-5-bromo-3,4-dihydro-)

• Product Name: 1H-2-Benzopyran-1-one, 3-(aminomethyl)-5-bromo-3,4-dihydro-
• CAS No: 2137816-79-4
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 5259309
• Update Time: 2025-07-01

1H-2-Benzopyran-1-one, 3-(aminomethyl)-5-bromo-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3-(aminomethyl)-5-bromo-3,4-dihydro-

• Inchi： 1S/C10H10BrNO2/c11-9-3-1-2-7-8(9)4-6(5-12)14-10(7)13/h1-3,6H,4-5,12H2
• InChI Key： VLFVCQBHBQBYQU-UHFFFAOYSA-N
• SMILES： C1(CN)OC(=O)C2=CC=CC(Br)=C2C1

Additional information on 1H-2-Benzopyran-1-one, 3-(aminomethyl)-5-bromo-3,4-dihydro-

1H-2-Benzopyran-1-one, 3-(aminomethyl)-5-bromo-3,4-dihydro (CAS No. 2137816-79-4)

1H-2-Benzopyran-1-one, also known as coumarin, is a naturally occurring compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The compound 3-(aminomethyl)-5-bromo-3,4-dihydro is a derivative of coumarin, specifically modified to include an amino methyl group and a bromine substituent. This modification enhances its chemical reactivity and biological activity, making it a valuable molecule in contemporary research.

The CAS registry number 2137816-79-4 uniquely identifies this compound in scientific literature and databases. Recent studies have focused on the synthesis and characterization of this derivative, exploring its potential as a building block for more complex molecules. Researchers have employed advanced techniques such as computational chemistry and NMR spectroscopy to elucidate its electronic structure and conformational preferences.

In terms of applications, the compound has shown promise in the field of pharmaceutical chemistry. Its amino methyl group facilitates the formation of peptide bonds, enabling the creation of bioactive molecules with potential therapeutic uses. Additionally, the bromine substituent introduces electron-withdrawing effects, which can modulate the molecule's interaction with biological targets such as enzymes and receptors.

The synthesis of 3-(aminomethyl)-5-bromo-3,4-dihydro involves multi-step organic reactions, including nucleophilic substitutions and reductions. These methods have been optimized to achieve high yields and purity levels, ensuring its suitability for downstream applications. Recent advancements in catalytic processes have further enhanced the efficiency of these reactions.

In conclusion, the compound CAS No. 2137816-79-4, or 1H-2-Benzopyran-1-one, 3-(aminomethyl)-5-bromo-3,4-dihydro, represents a significant advancement in the field of organic synthesis. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of novel drugs and materials.